![molecular formula C22H29ClN4S B3508836 N-{2-[4-(3-chloro-2-methylphenyl)-1-piperazinyl]ethyl}-N'-(2,4-dimethylphenyl)thiourea](/img/structure/B3508836.png)
N-{2-[4-(3-chloro-2-methylphenyl)-1-piperazinyl]ethyl}-N'-(2,4-dimethylphenyl)thiourea
Overview
Description
Thioureas are a class of organic compounds that share a common functional group characterized by nitrogen-sulfur-nitrogen (N-S-N) linkage . They are used in various applications, including as building blocks in organic synthesis and as ligands in coordination chemistry .
Synthesis Analysis
Thioureas can be synthesized through the reaction of amines with thiocyanates . The exact synthesis process for “N-{2-[4-(3-chloro-2-methylphenyl)-1-piperazinyl]ethyl}-N’-(2,4-dimethylphenyl)thiourea” would depend on the specific starting materials and reaction conditions.Molecular Structure Analysis
The molecular structure of a thiourea compound typically involves a central sulfur atom bonded to two nitrogen atoms, with various organic groups attached to the nitrogen atoms . The exact structure of “N-{2-[4-(3-chloro-2-methylphenyl)-1-piperazinyl]ethyl}-N’-(2,4-dimethylphenyl)thiourea” would need to be determined through techniques such as X-ray crystallography .Chemical Reactions Analysis
Thioureas can participate in a variety of chemical reactions, including acting as nucleophiles in substitution reactions, as ligands in coordination chemistry, and as catalysts in certain types of organic reactions .Physical And Chemical Properties Analysis
Thioureas are generally solid at room temperature and exhibit varying degrees of solubility in different solvents . The exact physical and chemical properties of “N-{2-[4-(3-chloro-2-methylphenyl)-1-piperazinyl]ethyl}-N’-(2,4-dimethylphenyl)thiourea” would need to be determined experimentally.Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-[2-[4-(3-chloro-2-methylphenyl)piperazin-1-yl]ethyl]-3-(2,4-dimethylphenyl)thiourea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H29ClN4S/c1-16-7-8-20(17(2)15-16)25-22(28)24-9-10-26-11-13-27(14-12-26)21-6-4-5-19(23)18(21)3/h4-8,15H,9-14H2,1-3H3,(H2,24,25,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LAUKGYZNMWMFTR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=S)NCCN2CCN(CC2)C3=C(C(=CC=C3)Cl)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H29ClN4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.0 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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